Cas no 1823346-82-2 ((1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol
• CAS No: 1823346-82-2
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD27989762
• CID: 5078583
• Update Time: 2026-03-01

(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol

• MDL： MFCD27989762
• Inchi： 1S/C11H11BrN2O/c1-8-4-10(2-3-11(8)12)14-6-9(7-15)5-13-14/h2-6,15H,7H2,1H3
• InChI Key： WASJKOVJWNXBRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N1C=C(CO)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.1
• Topological Polar Surface Area: 38

Additional information on (1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol

Introduction to (1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol (CAS No. 1823346-82-2)

Compound CAS No. 1823346-82-2, specifically identified as (1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif, comprising a pyrazole core substituted with a brominated and methylated phenyl group, as well as a hydroxymethyl moiety, positions it as a versatile scaffold for medicinal chemistry exploration.

The< strong>pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its five-membered heterocyclic ring, incorporating nitrogen atoms, provides a unique electronic and steric environment conducive to binding with biological receptors. In the case of (1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol, the presence of a< strong>4-bromo-3-methylphenyl substituent further enhances its potential by introducing additional interactive sites. The bromine atom, in particular, is often exploited for its ability to participate in electrophilic aromatic substitution reactions, while the methyl group can influence the overall electronic distribution of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of such compounds with biological targets. The< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol structure has been subjected to virtual screening processes to identify potential binding pockets in target proteins. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in various disease pathways, including cancer and inflammatory disorders.

The< strong>methanol functional group at the 4-position of the pyrazole ring introduces a polar hydroxyl moiety, which can enhance solubility and binding interactions with polar biological targets. This feature makes< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol particularly interesting for designing prodrugs or for enhancing bioavailability in drug formulations. Additionally, the hydroxymethyl group can serve as a point of attachment for further chemical modifications, allowing for the synthesis of derivatives with tailored pharmacological properties.

In vitro studies have begun to elucidate the pharmacological profile of< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The< strong>pyrazole core appears to disrupt essential cellular processes, leading to apoptosis or growth inhibition. Furthermore, preliminary interactions with inflammatory pathways have been observed, suggesting potential applications in treating chronic inflammatory conditions.

The synthesis of< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol involves multi-step organic transformations that highlight the synthetic versatility of this compound class. Key steps include bromination and methylation of the phenyl ring, followed by condensation reactions to form the pyrazole core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel drug candidates like< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol. HTS allows for rapid testing of large libraries of compounds against numerous biological targets simultaneously. This approach has been instrumental in identifying lead compounds that exhibit promising activity profiles. Subsequent optimization efforts can then be focused on enhancing potency, selectivity, and pharmacokinetic properties.

The< strong>CAS No. 1823346-82-2 registry ensures that researchers have access to reliable and standardized information regarding this compound's properties and applications. This standardized identification system is crucial for regulatory compliance and facilitates accurate documentation in scientific literature and patent filings.

Ongoing research continues to explore new derivatives and analogs of< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol. By modifying various functional groups within the molecular framework, scientists aim to uncover novel therapeutic agents with improved efficacy and reduced side effects. The combination of experimental synthesis with computational modeling provides a robust framework for these explorations.

The potential applications of< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-yl)methanol extend beyond oncology and inflammation research. Its structural features make it a candidate for addressing other therapeutic areas such as neurodegenerative diseases and infectious disorders. The versatility of the pyrazole scaffold allows for diverse interactions with biological targets, making it a valuable asset in drug discovery efforts.

In conclusion,< strong>(1-(4-Bromo-3-methylphenyl)-1H-pyrazol-4-ylmethanol (CAS No. 1823346-82) stands out as a promising compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of computational studies, synthetic advancements, and preclinical evaluations continues to pave the way for its development into novel therapeutic agents that could address unmet medical needs.